Cas no 30773-71-8 (Ethanone,1,1'-(phenylene)bis-)

Ethanone,1,1'-(phenylene)bis- structure
Ethanone,1,1'-(phenylene)bis- structure
Product Name:Ethanone,1,1'-(phenylene)bis-
CAS No:30773-71-8
MF:C30H30O6
MW:486.555609226227
CID:322638
PubChem ID:35458
Update Time:2025-04-19

Ethanone,1,1'-(phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1,1'-(phenylene)bis-
    • 1-(2-acetylphenyl)ethanone,1-(3-acetylphenyl)ethanone,1-(4-acetylphenyl)ethanone
    • 30773-71-8
    • DTXSID80184791
    • 1,1'-(PHENYLENE)BISETHANONE
    • Inchi: 1S/3C10H10O2/c1-7(11)9-3-5-10(6-4-9)8(2)12;1-7(11)9-4-3-5-10(6-9)8(2)12;1-7(11)9-5-3-4-6-10(9)8(2)12/h3*3-6H,1-2H3
    • InChI Key: HMAOFTSVJZKYHA-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=CC=1C(C)=O.O=C(C)C1C=CC=C(C(C)=O)C=1.O=C(C)C1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 486.2043
  • Monoisotopic Mass: 486.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 516
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2

Experimental Properties

  • Boiling Point: 300.1°Cat760mmHg
  • Flash Point: 112.1°C
  • PSA: 102.42
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